Cas no 68083-19-2 (1,1,3,3-Tetramethyl-1,3-divinyldisiloxane)

• Product Name: 1,1,3,3-Tetramethyl-1,3-divinyldisiloxane
• CAS No: 68083-19-2
• MF: C₈H₁₈OSi₂
• MW: 186.398924350739
• MDL: MFCD00197935
• CID: 512390
• PubChem ID: 24867115
• Update Time: 2026-04-29

1,1,3,3-Tetramethyl-1,3-divinyldisiloxane Chemical and Physical Properties

Names and Identifiers

• Polysiloxanes,di-Me, vinyl group-terminated
• Polydimethylsiloxane, vinyldimethylsiloxy terminated
• ethenyl-[ethenyl(dimethyl)silyl]oxy-dimethylsilane
• VINYL TERMINATED POLYDIMETHYLSILOXANE VISCOSITY 0.7 CST
• VINYL TERMINATED POLYDIMETHYLSILOXANE, 1,000 cSt
• Vinylterminated polydimethylsiloxane
• PDMS
• Vinyl group-terminated di-Me siloxanes
• Vinyl group-terminated di-Me siloxanes and silicones
• Vinyl-terminated di-Me silicones
• Vinyl-terminated di-Me siloxanes
• 1,3-Divinyltetramethyldisiloxane
• 1,1,3,3-Tetramethyl-1,3-divinyldisiloxane
• Disiloxane, 1,3-diethenyl-1,1,3,3-tetramethyl-
• 1,1'-Divinyltetramethyldisiloxane
• Bisvinyltetramethyldisiloxane
• sym-Tetramethyldivinyldisiloxane
• Tetramethyl-1,3-divinyldisiloxane
• 1,3-Divinyl-1,1,3,3-tetramethyl disiloxane
• 1,3-Diethenyl-1,1,3,3-tetramethyl disiloxane
• SJ4D71ZQF4
• 1,3-Diethenyl-1,1,3,3-tetramethyldisiloxane
• BITPLIXHRASDQB-UHFFFAOYSA-N
• Disiloxan
• VINYL TERMINATED POLYDIMETHYLSILOXANE, 200 cSt
• VINYL TERMINATED POLYDIMETHYLSILOXANE, 2-3 cSt
• VINYL TERMINATED POLYDIMETHYLSILOXANE, 0.7 cSt
• VINYL TERMINATED POLYDIMETHYLSILOXANE, 4-8 cSt
• VINYL TERMINATED POLYDIMETHYLSILOXANE, 3,500 cSt
• VINYL TERMINATED POLYDIMETHYLSILOXANE, 100 cSt
• VINYL TERMINATED POLYDIMETHYLSILOXANE, 500 cSt
• VINYL TERMINATED POLYDIMETHYLSILOXANE, 4,000 cSt
• VINYL TERMINATED POLYDIMETHYLSILOXANE, REDUCED VOLATILITY, 500 cSt
• VINYL TERMINATED POLYDIMETHYLSILOXANE, Reduced Volatility, 1000 cSt
• VINYL TERMINATED POLYDIMETHYLSILOXANE, 60,000 cSt
• VINYL TERMINATED POLYDIMETHYLSILOXANE, 10,000 cSt
• VINYL TERMINATED POLYDIMETHYLSILOXANE, 5,000 cSt
• VINYL TERMINATED POLYDIMETHYLSILOXANE, 20,000 cSt
• VINYL TERMINATED POLYDIMETHYLSILOXANE, 30,000 cSt
• VINYL TERMINATED POLYDIMETHYLSILOXANE, 100,000 cSt
• VINYL TERMINATED POLYDIMETHYLSILOXANE, REDUCED VOLATILITY, 5,000 cSt
• VINYL TERMINATED POLYDIMETHYLSILOXANE, 165,000 cst

• MDL： MFCD00197935
• Inchi： 1S/C8H18OSi2/c1-7-10(3,4)9-11(5,6)8-2/h7-8H,1-2H2,3-6H3
• InChI Key： BITPLIXHRASDQB-UHFFFAOYSA-N
• SMILES： [Si](C([H])=C([H])[H])(C([H])([H])[H])(C([H])([H])[H])O[Si](C([H])=C([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: No data avaiable
• Density: 0.965 g/mL at 25 °C(lit.)
• Melting Point: >-60°C
• Boiling Point: >93 °C(lit.)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: n20/D 1.4052
• Vapor Pressure: 8.2±0.2 mmHg at 25°C

1,1,3,3-Tetramethyl-1,3-divinyldisiloxane Security Information

• Signal Word：Warning
• Hazard Statement： H315 (100%) H319 (100%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H315
• RTECS：VW3300000
• TSCA：Yes
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Other Chemical Reagents Organic Metal Reagents

Additional information on 1,1,3,3-Tetramethyl-1,3-divinyldisiloxane

Introduction to CAS No. 68083-19-2: 1,1,3,3-Tetramethyl-1,3-Divinyldisiloxane

CAS No. 68083-19-2, also known as 1,1,3,3-Tetramethyl-1,3-Divinyldisiloxane, is a unique organosilicon compound that has garnered significant attention in the fields of materials science and chemical engineering. This compound is characterized by its disiloxane backbone with divinyl groups and methyl substituents, making it a versatile building block for various advanced materials. Recent studies have highlighted its potential in the development of high-performance polymers and as an intermediate in the synthesis of functional siloxane derivatives.

The molecular structure of CAS No. 68083-19-2 consists of two silicon atoms connected by an oxygen atom (disiloxane core), each silicon atom bonded to two methyl groups and one vinyl group (CH₂=CH-Si-O-Si(CH₂=CH)₂). This configuration imparts the compound with unique electronic and mechanical properties. The presence of vinyl groups allows for easy cross-linking and polymerization under controlled conditions, making it an ideal precursor for the production of thermosetting resins and elastomers.

Recent research has focused on the synthesis and characterization of CAS No. 68083-19-2 to understand its reactivity and stability under various conditions. For instance, studies have demonstrated that this compound exhibits excellent thermal stability up to 250°C and is resistant to oxidative degradation. Its low viscosity at room temperature also makes it suitable for applications requiring precise control over rheological properties.

In terms of applications, CAS No. 68083-19-2 has found utility in the electronics industry as a precursor for high-k dielectrics and as a component in adhesives and sealants. Its ability to form cross-linked networks with tailored mechanical properties has also made it a valuable material in the development of biomedical devices and sensors.

Furthermore, advancements in green chemistry have led to the exploration of more sustainable methods for synthesizing CAS No. 68083-19-2. Researchers have reported the use of catalytic systems that minimize waste generation and energy consumption during the production process. These innovations are expected to enhance the environmental profile of this compound while maintaining its high performance characteristics.

Looking ahead, the continued investigation into the properties and applications of CAS No. 68083-19-2 is poised to unlock new opportunities in materials science. Its role as a versatile building block for functional materials positions it as a key player in the development of next-generation technologies across multiple industries.